Cas no 1805491-42-2 (Methyl 2-cyano-3-hydroxymethyl-5-mercaptobenzoate)

• Product Name: Methyl 2-cyano-3-hydroxymethyl-5-mercaptobenzoate
• CAS No: 1805491-42-2
• MF: C₁₀H₉NO₃S
• MW: 223.248361349106
• CID: 4952206
• Update Time: 2025-06-10

Methyl 2-cyano-3-hydroxymethyl-5-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3-hydroxymethyl-5-mercaptobenzoate

• Inchi： 1S/C10H9NO3S/c1-14-10(13)8-3-7(15)2-6(5-12)9(8)4-11/h2-3,12,15H,5H2,1H3
• InChI Key： IPHFPCUPBNAKEX-UHFFFAOYSA-N
• SMILES： SC1C=C(C(=O)OC)C(C#N)=C(CO)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 0.8
• Topological Polar Surface Area: 71.3

Additional information on Methyl 2-cyano-3-hydroxymethyl-5-mercaptobenzoate

Comprehensive Overview of Methyl 2-cyano-3-hydroxymethyl-5-mercaptobenzoate (CAS No. 1805491-42-2)

Methyl 2-cyano-3-hydroxymethyl-5-mercaptobenzoate (CAS No. 1805491-42-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. This compound features a cyano group, a hydroxymethyl moiety, and a mercapto group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its thiol group can facilitate covalent binding to target proteins, a hot topic in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors.

The compound's CAS No. 1805491-42-2 is frequently searched in academic databases and chemical supplier platforms, reflecting its growing relevance. Its methyl ester functionality enhances solubility, a critical factor in medicinal chemistry optimization, aligning with current trends in bioavailability improvement. Recent studies highlight its role in designing small-molecule therapeutics for inflammatory diseases, a trending topic in precision medicine. The hydroxymethyl group also offers derivatization opportunities, a key focus in combinatorial chemistry.

From an industrial perspective, Methyl 2-cyano-3-hydroxymethyl-5-mercaptobenzoate is valued for its stability under mild conditions, a trait emphasized in green chemistry discussions. Its synthesis often involves catalytic methods, resonating with the demand for sustainable synthesis in pharmaceutical manufacturing. Analytical techniques like HPLC and NMR are essential for quality control, addressing common queries about purity verification in fine chemicals.

In agrochemical applications, this compound's mercapto group shows promise in developing crop protection agents, a sector increasingly focused on environmentally friendly pesticides. Its cyano group contributes to binding affinity, a subject explored in molecular docking studies. These attributes align with searches for novel agrochemical scaffolds, a trending topic in agricultural biotechnology.

The safety profile of CAS No. 1805491-42-2 is another frequent search focus. While not classified as hazardous, proper handling of its thiol functionality is advised, per laboratory safety guidelines. This aligns with broader industry concerns about chemical handling best practices. Storage recommendations often include inert atmosphere conditions to preserve stability, a detail highlighted in chemical storage protocols.

In summary, Methyl 2-cyano-3-hydroxymethyl-5-mercaptobenzoate represents a multifaceted compound bridging pharmaceutical innovation and agrochemical advancement. Its structural features cater to contemporary research needs, from drug design to sustainable agriculture, making it a compound of enduring scientific and industrial interest.